Cas no 39887-30-4 (4-Iodo-N-propylbenzamide)

• Product Name: 4-Iodo-N-propylbenzamide
• CAS No: 39887-30-4
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 1511498
• PubChem ID: 2271979
• Update Time: 2025-10-29

4-Iodo-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(n-Propyl)-4-jodbenzamid
• Benzamide, 4-iodo-N-propyl-
• 39887-30-4
• 4-iodo-N-propylbenzamide
• SCHEMBL17553165
• AKOS003950448
• BS-32393
• SR-01000230197
• SR-01000230197-1
• DB-397065
• CS-0210204
• 4-Iodo-N-propylbenzamide

• Inchi： 1S/C10H12INO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： ULDHRDTVZHGVAG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NCCC)=O

Computed Properties

• Exact Mass: 288.99600
• Monoisotopic Mass: 288.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.82190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Iodo-N-propylbenzamide

4-Iodo-N-propylbenzamide (CAS No. 39887-30-4): A Comprehensive Guide to Properties and Applications

4-Iodo-N-propylbenzamide (CAS No. 39887-30-4) is an important organic compound that has garnered significant attention in pharmaceutical and chemical research. This iodinated benzamide derivative exhibits unique chemical properties that make it valuable for various applications, particularly in drug discovery and material science.

The molecular structure of 4-Iodo-N-propylbenzamide features a benzamide core with an iodine substituent at the para position and a propyl group attached to the amide nitrogen. This specific arrangement contributes to its enhanced reactivity and makes it a versatile building block in organic synthesis. Researchers often utilize this compound as a key intermediate in the preparation of more complex molecules.

In recent years, 4-Iodo-N-propylbenzamide CAS 39887-30-4 has become particularly relevant in the development of targeted therapeutics, aligning with current trends in precision medicine. Its structural features allow for selective modifications, making it valuable for creating compounds with specific biological activities. This aligns well with the growing demand for personalized medicine approaches in healthcare.

From a synthetic chemistry perspective, the iodo substituent in 4-Iodo-N-propylbenzamide offers excellent opportunities for further functionalization through various cross-coupling reactions. This characteristic has made it particularly useful in palladium-catalyzed reactions, which are fundamental to modern pharmaceutical synthesis. The compound's stability under various conditions also contributes to its widespread use in research laboratories.

The physicochemical properties of 4-Iodo-N-propylbenzamide include moderate solubility in common organic solvents and specific spectral characteristics that facilitate its identification and purity assessment. These properties are crucial for researchers working with this compound, especially when developing analytical methods or quality control protocols.

Current market trends show increasing interest in iodinated organic compounds like 4-Iodo-N-propylbenzamide, driven by their applications in medicinal chemistry and material science. The compound's versatility makes it valuable for developing new pharmaceutical candidates, particularly in areas such as CNS drugs and anti-inflammatory agents, which are currently high-priority research areas.

Safety considerations for handling 4-Iodo-N-propylbenzamide (39887-30-4) follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with general chemical safety best practices.

The synthesis of 4-Iodo-N-propylbenzamide typically involves the reaction of 4-iodobenzoic acid with propylamine, followed by appropriate purification steps. This process has been optimized over time to achieve high yields and purity, making the compound readily available for research purposes from various chemical suppliers worldwide.

From an environmental perspective, iodinated organic compounds like 4-Iodo-N-propylbenzamide require proper disposal methods to prevent potential ecological impacts. Researchers and industrial users are increasingly adopting green chemistry principles when working with such materials, reflecting broader sustainability trends in the chemical industry.

Analytical characterization of 4-Iodo-N-propylbenzamide CAS 39887-30-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods provide comprehensive data about the compound's purity and structural integrity, which are essential for ensuring reproducible results in research applications.

The future outlook for 4-Iodo-N-propylbenzamide appears promising, particularly as interest grows in structure-activity relationship studies and fragment-based drug discovery. Its well-defined chemical properties and versatility position it as a valuable tool for medicinal chemists exploring new therapeutic approaches.

In material science applications, 4-Iodo-N-propylbenzamide has shown potential as a building block for functional materials. Researchers are investigating its use in creating novel organic electronic materials, taking advantage of its conjugated system and the heavy atom effect from the iodine substituent.

For those sourcing 4-Iodo-N-propylbenzamide, it's important to verify the supplier's quality control measures and analytical data. The compound is available in various purity grades, with high-purity 4-Iodo-N-propylbenzamide being essential for sensitive applications such as pharmaceutical research.

Recent scientific literature highlights innovative uses of 4-Iodo-N-propylbenzamide (39887-30-4) in catalysis and as a precursor for more complex molecular architectures. These developments align with current research priorities in molecular diversity and drug discovery platforms.

Storage recommendations for 4-Iodo-N-propylbenzamide include keeping the material in a cool, dry place, protected from light. These conditions help maintain the compound's stability over extended periods, which is particularly important for research laboratories maintaining chemical inventories.

The growing importance of 4-Iodo-N-propylbenzamide in chemical research is reflected in its increasing presence in patent literature and scientific publications. This trend suggests expanding applications and continued relevance in various fields of chemical innovation and pharmaceutical development.